Cas no 1750-42-1 (Isoxazol-3-amine)

• Product Name: Isoxazol-3-amine
• CAS No: 1750-42-1
• MF: C₃H₄N₂O
• MW: 84.07666015625
• MDL: MFCD00038814
• CID: 41934
• PubChem ID: 24866558
• Update Time: 2025-05-23

Isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-aminoisoxazole
• 3-​Aminoisoxazole
• 3-Isoxazolamine
• Isoxazol-3-amine
• 1,2-oxazol-3-aMine
• 3-Amineisoxazole
• 3-aminoisoxazol
• 3-isoxazolamine(SALTDATA: FREE)
• amino-isoxazole
• isoxazol-3-ylamine
• 2-Amino-oxazole
• Isoxazolamine
• 3-Aminoisoxazole 95%
• 3-Amino isoxazole
• 3-Aminoisoxazole,95%
• 3-IsoxazolaMine, >95%
• aminoisoxazole
• 3-Amino-1,2-oxazole
• imino-isoxazole
• 3-isoxazolylamine
• Oxazol-2-amne
• 3-amino-isoxazole
• isoxazole-3-ylamine
• PubChem8627
• 1,2-oxazole-3-amine
• 3-aminoisoxazole3-isoxazolamine
• Jsp003585
• 3-isoxazolamine(s
• CS-W007329
• HY-W007329
• HOW
• SY007959
• AKOS000264731
• PB33787
• BP-13075
• J-523846
• DTXSID701024771
• AM20090043
• 1750-42-1
• 147815-03-0
• InChI=1/C3H4N2O/c4-3-1-2-6-5-3/h1-2H,(H2,4,5
• AC-025
• A811706
• 3-Aminoisoxazole, 95%
• PS-9368
• W-206078
• FT-0601132
• EN300-20080
• RHFWLPWDOYJEAL-UHFFFAOYSA-N
• F2190-0490
• MFCD00038814
• ALBB-019245
• STL280205
• DB-351723
• DB-006346
• 605-748-7
• FA57628
• DTXCID9086300

• MDL： MFCD00038814
• Inchi： 1S/C3H4N2O/c4-3-1-2-6-5-3/h1-2H,(H2,4,5)
• InChI Key： RHFWLPWDOYJEAL-UHFFFAOYSA-N
• SMILES： O1C=CC(N)=N1

Computed Properties

• Exact Mass: 84.03240
• Monoisotopic Mass: 84.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: Not determined
• Density: 1.138 g/mL at 25 °C(lit.)
• Melting Point: 25-28°C
• Boiling Point: 226-228 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.511(lit.)
• PSA: 52.05000
• LogP: 0.83800
• Solubility: Not determined

Isoxazol-3-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Isoxazol-3-amine

Isoxazol-3-Amine: A Comprehensive Overview

Isoxazol-3-Amine, also known by its CAS registry number CAS No. 1750-42-1, is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug discovery. This compound belongs to the isoxazole family, which is a five-membered ring consisting of two double bonds, one oxygen atom, and one nitrogen atom, with the amine group located at the 3-position of the ring.

The synthesis of Isoxazol-3-Amine typically involves a combination of nucleophilic aromatic substitution and cyclization reactions, often utilizing readily available starting materials such as aldehydes or ketones. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield of the compound.

Isoxazol-3-Amine exhibits a wide range of biological activities, making it a valuable molecule in medicinal chemistry research. Studies have shown that it possesses potent anti-inflammatory properties, which could be harnessed for the development of novel therapeutics targeting chronic inflammatory diseases such as arthritis or inflammatory bowel disease.

In addition to its anti-inflammatory effects, Isoxazol-3-Amine has demonstrated significant antioxidant activity, which suggests its potential role in combating oxidative stress-related disorders such as neurodegenerative diseases or cardiovascular conditions. Recent research has explored its ability to scavenge free radicals and protect cellular components from oxidative damage.

The pharmacokinetic profile of Isoxazol-3-Amine has also been extensively studied, revealing favorable absorption and bioavailability characteristics when administered orally or via other routes. These findings underscore its suitability as a lead compound for drug development programs targeting various therapeutic areas.

Furthermore, computational studies using molecular docking techniques have provided insights into the binding modes of Isoxazol-3-Amine with key protein targets such as cyclooxygenase enzymes or nuclear receptors, shedding light on its mechanism of action at the molecular level.

Recent collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of several derivatives of Isoxazol-3-Amine with enhanced potency and selectivity for specific biological targets. These derivatives are currently undergoing preclinical evaluations to assess their safety and efficacy profiles.

In conclusion, Isoxazol-3-Amine, with its unique chemical structure and diverse biological activities, represents a promising candidate for advancing drug discovery research across multiple therapeutic domains.